Cas no 72004-73-0 (2-Propenoic acid,2-[4-[1-[4-(2-hydroxyethoxy)phenyl]-1-methylethyl]phenoxy]ethyl ester)

• Product name: 2-Propenoic acid,2-[4-[1-[4-(2-hydroxyethoxy)phenyl]-1-methylethyl]phenoxy]ethyl ester
• CAS No: 72004-73-0
• MF: C₂₂H₂₆O₅
• MW: 370.43884
• CID: 571695
• PubChem ID: 3018311

2-Propenoic acid,2-[4-[1-[4-(2-hydroxyethoxy)phenyl]-1-methylethyl]phenoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[4-[1-[4-(2-hydroxyethoxy)phenyl]-1-methylethyl]phenoxy]ethyl ester
• 2-[4-[1-[4-(2-hydroxyethoxy)phenyl]-1-methylethyl]phenoxy]ethyl acrylate
• 2-[4-[2-[4-(2-hydroxyethoxy)phenyl]propan-2-yl]phenoxy]ethyl prop-2-enoate
• 2-(4-(1-(4-(2-Hydroxyethoxy)phenyl)-1-methylethyl)phenoxy)ethyl acrylate
• 2-(4-{1-[4-(2-hydroxyethoxy)phenyl]-1-methylethyl}phenoxy)ethyl prop-2-enoate
• 2-Propenoic acid, 2-(4-(1-(4-(2-hydroxyethoxy)phenyl)-1-methylethyl)phenoxy)ethyl ester
• 2-(4-{2-[4-(2-Hydroxyethoxy)phenyl]propan-2-yl}phenoxy)ethyl prop-2-enoate
• EINECS 276-281-0
• SCHEMBL10871622
• DTXSID80868064
• 72004-73-0
• NS00062786

• Inchi： InChI=1S/C22H26O5/c1-4-21(24)27-16-15-26-20-11-7-18(8-12-20)22(2,3)17-5-9-19(10-6-17)25-14-13-23/h4-12,23H,1,13-16H2,2-3H3
• InChI Key： JMVPGRARYOWXAT-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC=C(C=C1)OCCO)C2=CC=C(C=C2)OCCOC(=O)C=C

Computed Properties

• Exact Mass: 370.17808
• Monoisotopic Mass: 370.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• PSA: 64.99